Cas no 58044-99-8 (N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate)

• Product Name: N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate
• CAS No: 58044-99-8
• MF: C₂₀H₂₅N₃O₄
• MW: 371.430205106735
• CID: 947957
• PubChem ID: 6436701
• Update Time: 2025-04-19

N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate
• benzyl-[2-(dimethylazaniumyl)ethyl]-pyridin-2-ylazanium,but-2-enedioate
• N-benzyl-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine (2Z)-but-2-enedioate
• 58044-99-8
• EINECS 261-079-7
• IYBMTVOXRBXURA-BTJKTKAUSA-N

• Inchi： 1S/C16H21N3.C4H4O4/c1-18(2)12-13-19(16-10-6-7-11-17-16)14-15-8-4-3-5-9-15;5-3(6)1-2-4(7)8/h3-11H,12-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： IYBMTVOXRBXURA-BTJKTKAUSA-N
• SMILES： OC(/C=C\C(=O)O)=O.N(C1C=CC=CN=1)(CC1C=CC=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 371.18465
• Monoisotopic Mass: 255.173548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 19.4

Experimental Properties

• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.3°C
• PSA: 102.03